Cas no 2228558-94-7 (1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one)

• Product Name: 1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one
• CAS No: 2228558-94-7
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 6108424
• PubChem ID: 165837905
• Update Time: 2025-11-01

1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one
• EN300-1752414
• 1-(1-{bicyclo[2.2.1]heptan-2-yl}cyclopropyl)ethan-1-one
• 2228558-94-7

• Inchi： 1S/C12H18O/c1-8(13)12(4-5-12)11-7-9-2-3-10(11)6-9/h9-11H,2-7H2,1H3
• InChI Key： RGRCJFJOYCKVTO-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CC1)C1CC2CCC1C2

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one

1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one (CAS No. 2228558-94-7): A Comprehensive Overview

1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one (CAS No. 2228558-94-7) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including medicinal chemistry and materials science. This compound, often referred to by its systematic name, is a derivative of cyclopropane and bicyclo[2.2.1]heptane, which are both well-known for their rigidity and stability.

The molecular structure of 1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one is characterized by a cyclopropane ring fused to a bicyclo[2.2.1]heptane framework, with an acetyl group attached to the cyclopropane ring. This arrangement imparts the molecule with a high degree of conformational rigidity, which can be advantageous in designing drugs with specific binding properties or in developing materials with unique mechanical properties.

In the realm of medicinal chemistry, the structural features of 1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one have been explored for their potential in drug discovery and development. Recent studies have shown that compounds with similar rigid frameworks can exhibit enhanced pharmacological activities by improving their binding affinity to target proteins or receptors. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of bicyclic scaffolds in the design of potent inhibitors for specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

Beyond its medicinal applications, 1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one has also been investigated for its potential in materials science. The rigidity and stability of the molecule make it an attractive candidate for the development of advanced materials, such as polymers and coatings with enhanced mechanical properties. Research in this area has focused on incorporating these rigid scaffolds into polymer chains to improve their strength and durability, which can be particularly useful in applications requiring high-performance materials.

The synthesis of 1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one has been optimized through various synthetic routes, each offering different advantages in terms of yield and purity. One common approach involves the reaction of a cyclopropane derivative with a bicyclo[2.2.1]heptane precursor, followed by acetylation to introduce the acetyl group. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes, reducing the overall cost and environmental impact of production.

In terms of safety and handling, it is important to note that while 1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one is not classified as a hazardous material, proper precautions should always be taken when handling any chemical compound to ensure laboratory safety and compliance with regulatory standards.

The future prospects for 1-(1-{bicyclo2.2.1heptan-2-yl}cyclopropyl)ethan-1-one are promising, driven by ongoing research into its potential applications in both medicinal chemistry and materials science. As scientists continue to explore the unique properties of this compound, it is likely that new and innovative uses will be discovered, further expanding its relevance in various scientific and industrial fields.